Methyl 4-amino-2-chloro-3-methoxybenzoate
Overview
Description
Scientific Research Applications
Synthesis Processes
Industrial Synthesis of Metoclopramide : Methyl 4-amino-2-chloro-3-methoxybenzoate is an intermediate in the synthesis of metoclopramide, an antiemetic medication. The synthesis involves methylation, chlorination, and condensation processes (Murakami, Inukai, Koda, & Nakano, 1971).
Antibacterial Activity Research : New esters of 4-amino-5-chloro-2-methoxybenzoic acid were synthesized and found to be potent agonists for 5-HT4 receptors, with potential antibacterial activities (Yang, Soulier, Sicsic, Mathé-Allainmat, Brémont, Croci, Cardamone, Aureggi, & Langlois, 1997).
Chemical Properties and Analyses
Investigation of Chemical Properties : A study analyzed the interactions of substrates with a 4-methoxybenzoate O-demethylating enzyme system. This research is crucial in understanding the chemical properties and reactions of related compounds (Bernhardt, Erdin, Staudinger, & Ullrich, 1973).
New Derivatives Research : Two new compounds, including methyl 3-chloro-6-hydroxy-2-(4-hydroxy-2-methoxy-6-methylphenoxy)-4-methoxybenzoate, were isolated from a marine endophytic fungus, highlighting the exploration of new derivatives and their potential applications (Xia, Li, Li, Shao, Zhang, Zhang, Liu, Lin, Liu, & She, 2011).
Applications in Drug Synthesis
Amisulpride Intermediate Synthesis : The compound is used in synthesizing intermediates of amisulpride, an antipsychotic medication, through a series of chemical reactions and modifications (Wang Yu, 2008).
Metabolite Analysis : The synthesis and detection of a metoclopramide metabolite involving 4-amino-5-chloro-2-methoxybenzoic acid were conducted, indicating the importance of this compound in metabolite analysis and drug metabolism studies (Maurich, De Amici, & De Micheli, 1994).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 4-amino-2-chloro-3-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO3/c1-13-8-6(11)4-3-5(7(8)10)9(12)14-2/h3-4H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOTIERNWIIJBTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1Cl)C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-amino-2-chloro-3-methoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]pyrimidin-2-amine](/img/structure/B1433342.png)
